5-Amino-2-(3-aminopropyl)-3-methylpyridine

• Molecular Formula: C9H15N3
• Molecular Weight: 165.24 g/mol
• IUPAC Name: 6-(3-aminopropyl)-5-methylpyridin-3-amine
• InChI: InChI=1S/C9H15N3/c1-7-5-8(11)6-12-9(7)3-2-4-10/h5-6H,2-4,10-11H2,1H3
• InChI Key: OBNFJAWLZHGCPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1CCCN)N

Description

5-Amino-2-(3-aminopropyl)-3-methylpyridine is a useful research compound. Its molecular formula is C9H15N3 and its molecular weight is 165.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Raney nickel (24 g) was added to a stirred solution under nitrogen of 5-nitro-2-(2-cyanoethyl)-3-methylpyridine (10.36 g) in ethanol (700 ml). Hydrazine hydrate (13.5 ml) in ethanol (30 ml) was added over 2.75 hr., followed by further additions of Raney nickel (15 g) and hydrazine hydrate (60 ml) over two days which included two periods of eight hours at 50° C. The solution was decanted off, filtered through a hyflo pad and concentrated to dryness to give a green oil (13 g). This oil was chromatographed on silica in ethylacetate/ethanol/0.880 ammonia 15:10:2 to give the title compound as an oil (8.14 g).